Cas no 1638760-93-6 (tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate
• CAS No: 1638760-93-6
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5290363
• Update Time: 2026-03-10

tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-hydroxybicyclo[3.2.1]octan-8-yl}carbamate
• tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate

• Inchi： 1S/C13H23NO3/c1-13(2,3)17-12(16)14-11-8-4-5-9(11)7-10(15)6-8/h8-11,15H,4-7H2,1-3H3,(H,14,16)
• InChI Key： FGRDMTRSSWQCOJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C2CCC1CC(O)C2

Additional information on tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate

tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate: A Comprehensive Overview

tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate, also known by its CAS number 1638760-93-6, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals, pharmaceuticals, and materials science.

The molecular structure of tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate is characterized by a bicyclo[3.2.1]octane ring system, which provides a rigid framework for potential bioactivity. The presence of a hydroxyl group at the 3-position and a tert-butyl carbamate moiety at the 8-position introduces additional functional groups that can influence the compound's chemical reactivity and biological interactions.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stereochemistry and conformational flexibility. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular geometry and stereochemical properties. These insights are crucial for understanding how the compound interacts with biological targets, such as enzymes or receptors.

In terms of pharmacological activity, tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate has shown potential as a modulator of enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. Preclinical studies have demonstrated its ability to inhibit specific kinases, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the bicyclic core through ring-closing metathesis or other cyclization techniques, followed by functionalization to introduce the hydroxyl and carbamate groups.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate. Understanding its persistence in different environmental matrices is essential for assessing its safety profile and potential regulatory considerations.

In conclusion, tert-butyl N-(3-hydroxy-8-bicyclo[3.2.1]octanyl)carbamate represents an intriguing molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and biological evaluations, positions it as a promising candidate for further exploration in both academic and industrial settings.